N-(4-bromophenyl)-2-{[2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2-methyl-6-pyridin-4-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15BrN4OS/c1-12-21-16(13-6-8-20-9-7-13)10-18(22-12)25-11-17(24)23-15-4-2-14(19)3-5-15/h2-10H,11H2,1H3,(H,23,24)
• InChI Key: MFHXAFFJLUNFQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=NC=C3
• Molecular Formula: C18H15BrN4OS
• Molecular Weight: 415.3 g/mol

Description

N-(4-bromophenyl)-2-{[2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide is a synthetic compound belonging to the family of pyridinium-containing compounds. It is a versatile compound used in a variety of scientific research applications, including as a reagent, in drug discovery and development, and in biochemical and physiological studies.

Scientific Research Applications

N-(4-bromophenyl)-2-{[2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide is widely used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in drug discovery and development, and as a tool for studying biochemical and physiological processes. It is also used in the study of enzyme inhibitors, as a fluorescent probe for the detection of metal ions, and as a fluorescent dye for the detection of proteins.

Mechanism of Action

N-(4-bromophenyl)-2-{[2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide is known to interact with a number of proteins and enzymes. It is thought to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. It is also thought to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have an anxiolytic effect, to reduce the symptoms of depression, and to reduce the symptoms of Parkinson’s disease. It has also been shown to have a protective effect on the liver and to reduce the symptoms of inflammation.

Advantages and Limitations for Lab Experiments

N-(4-bromophenyl)-2-{[2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive and readily available compound. Additionally, it is relatively stable and can be stored for extended periods of time. However, it is also a relatively toxic compound and should be handled with care.

Future Directions

N-(4-bromophenyl)-2-{[2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide has a wide range of potential applications in the field of scientific research. Future research should focus on further elucidating the mechanism of action of this compound, as well as exploring its potential therapeutic applications. Additionally, further research should be conducted to explore the potential of this compound in drug discovery and development, as well as in the study of biochemical and physiological processes. Finally, further research should be conducted to explore the potential of this compound as a fluorescent probe and as a tool for studying enzyme inhibitors.

Synthesis Methods

N-(4-bromophenyl)-2-{[2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide can be synthesized using a variety of methods. The most common method is a three-step synthesis, which involves the reaction of 4-bromophenylacetic acid with 2-methyl-6-pyridin-4-ylpyrimidine, followed by the addition of sulfuric acid and finally acetic anhydride. The reaction is typically carried out in an inert atmosphere such as nitrogen or argon, and the product is purified by column chromatography.